Cas no 1159599-95-7 (3,4-Dihydro-1h-isochromen-4-amine, hydrochloride)

• Product Name: 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride
• CAS No: 1159599-95-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD08448171
• CID: 1038034
• PubChem ID: 17750402
• Update Time: 2025-11-02

3,4-Dihydro-1h-isochromen-4-amine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isochroman-4-amine hydrochloride
• 3,4-Dihydro-1H-isochromen-4-amine hydrochloride (1:1)
• rac-3,4-dihydro-1h-isochromen-4-amine hydrochloride
• isochroman-4-amine hcl
• AKOS015949573
• Z1198178449
• 1159599-95-7
• 3,4-dihydro-1H-2-benzopyran-4-amine hydrochloride
• W-205665
• A908842
• 1H-2-Benzopyran-4-amine, 3,4-dihydro-, hydrochloride (1:1)
• RLECIOZWNPNKKL-UHFFFAOYSA-N
• MFCD08448171
• 3,4-Dihydro-1H-2-benzopyran-4-amine--hydrogen chloride (1/1)
• 4-AMINOISOCHROMANE HCL
• EN300-255996
• 3,4-dihydro-1H-isochromen-4-amine;hydrochloride
• Isochroman-4-aminehydrochloride
• DB-001037
• BCP26930
• DTXSID00933182
• AS-54624
• 3,4-Dihydro-1H-isochromen-4-amine hydrochloride
• SCHEMBL2954287
• SC2561
• 3,4-DIHYDRO-1H-ISOCHROMEN-4-AMINE HCL
• CS-0096164
• 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride

• MDL： MFCD08448171
• Inchi： 1S/C9H11NO.ClH/c10-9-6-11-5-7-3-1-2-4-8(7)9;/h1-4,9H,5-6,10H2;1H
• InChI Key： RLECIOZWNPNKKL-UHFFFAOYSA-N
• SMILES： Cl.O1CC2C=CC=CC=2C(C1)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Solid

3,4-Dihydro-1h-isochromen-4-amine, hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride

Comprehensive Guide to 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride (CAS 1159599-95-7): Properties, Applications, and Market Insights

The compound 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride (CAS 1159599-95-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This isochromene derivative belongs to a class of heterocyclic compounds known for their diverse biological activities and synthetic utility. With the increasing demand for novel drug scaffolds and intermediates, 3,4-Dihydro-1h-isochromen-4-amine has emerged as a valuable building block in medicinal chemistry.

Chemically, this compound features a fused bicyclic structure combining a benzene ring with a dihydropyran moiety, where the 4-position is substituted with an amine group. The hydrochloride salt form (hydrochloride) enhances its stability and solubility, making it particularly useful in various synthetic applications. Researchers have shown growing interest in isochromene derivatives due to their potential as privileged structures in drug discovery, particularly for central nervous system (CNS) targets.

Recent trends in pharmaceutical research have highlighted the importance of 3,4-Dihydro-1h-isochromen-4-amine as a precursor for developing potential therapeutic agents. The structural motif of this compound appears in several investigational drugs targeting neurological disorders, which aligns with current industry focus on CNS therapeutics. Its molecular framework allows for diverse modifications, enabling medicinal chemists to explore structure-activity relationships for various biological targets.

The synthesis of 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. Process optimization for this compound has become particularly relevant as researchers seek to improve yields and reduce environmental impact while maintaining high purity standards required for pharmaceutical applications.

Analytical characterization of CAS 1159599-95-7 employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures ensure the compound meets stringent requirements for research and development purposes. The hydrochloride salt form offers distinct advantages in crystallinity and handling properties, factors that contribute to its preference in laboratory settings.

From a commercial perspective, the market for 3,4-Dihydro-1h-isochromen-4-amine derivatives has shown steady growth, driven by increasing R&D investments in novel drug discovery. Suppliers specializing in rare chemical intermediates have reported growing demand for this compound, particularly from contract research organizations and academic institutions engaged in medicinal chemistry programs. Current market analysis suggests that the availability of high-purity isochromene derivatives remains a key factor influencing purchasing decisions in this niche segment.

Storage and handling recommendations for 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride follow standard protocols for amine-containing compounds. Proper conditions include protection from moisture and storage in cool, dry environments to maintain stability over extended periods. These practical considerations are particularly important for researchers working with this compound in drug discovery projects where batch-to-batch consistency is crucial.

Future research directions involving CAS 1159599-95-7 are likely to explore its potential as a scaffold for developing new classes of bioactive molecules. The compound's structural features make it amenable to various chemical modifications, allowing for the generation of diverse molecular libraries. This adaptability positions 3,4-Dihydro-1h-isochromen-4-amine as a valuable tool in fragment-based drug discovery approaches that are gaining prominence in pharmaceutical research.

Regulatory aspects concerning 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride currently focus on research-grade materials rather than commercial drug products. However, as derivatives progress through development pipelines, regulatory scrutiny may increase, particularly regarding synthetic routes and impurity profiles. Proactive characterization of this compound and its derivatives can facilitate smoother transitions during later-stage development processes.

In conclusion, 3,4-Dihydro-1h-isochromen-4-amine, hydrochloride (CAS 1159599-95-7) represents an important chemical entity with growing significance in pharmaceutical research. Its unique structural features, synthetic versatility, and potential biological relevance make it a compound of continuing interest to the scientific community. As drug discovery paradigms evolve, this isochromene derivative is well-positioned to contribute to the development of novel therapeutic agents addressing unmet medical needs.